Cas no 2138335-66-5 (N-ethyl-5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxamide)

• Product Name: N-ethyl-5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxamide
• CAS No: 2138335-66-5
• MF: C₁₁H₁₇N₃OS
• MW: 239.33718085289
• CID: 6580548
• PubChem ID: 165948613
• Update Time: 2025-06-13

N-ethyl-5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138335-66-5
• N-ethyl-5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxamide
• EN300-766818

• Inchi： 1S/C11H17N3OS/c1-3-12-10(15)9-7(2)16-11(14-9)8-5-4-6-13-8/h8,13H,3-6H2,1-2H3,(H,12,15)
• InChI Key： DXPKZXYEZVGNRJ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(NCC)=O)N=C1C1CCCN1

Computed Properties

• Exact Mass: 239.10923335g/mol
• Monoisotopic Mass: 239.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.3Ų

Additional information on N-ethyl-5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-ethyl-5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxamide (CAS No. 2138335-66-5)

The compound N-ethyl-5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxamide, identified by its CAS number 2138335-66-5, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its molecular framework combines a thiazole ring with a pyrrolidine moiety, making it a promising candidate for various applications in drug discovery and development. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged in the design of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like N-ethyl-5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxamide has surged due to their versatility in medicinal chemistry. The compound's thiazole-carboxamide structure is often associated with antimicrobial, anti-inflammatory, and neuroprotective properties, aligning with current trends in precision medicine and targeted therapy. This has led to increased searches for "thiazole derivatives in drug development" and "pyrrolidine-containing bioactive molecules" across academic and industrial platforms.

From a synthetic perspective, CAS 2138335-66-5 exemplifies the growing focus on molecular diversity and structure-activity relationship (SAR) optimization. Its ethyl and methyl substituents contribute to enhanced lipophilicity, a critical factor in improving blood-brain barrier permeability—a hot topic in neurodegenerative disease research. Computational chemists frequently explore such compounds using AI-driven molecular docking tools, reflecting the intersection of cheminformatics and machine learning in modern pharmacology.

The compound's potential extends to enzyme modulation, with preliminary studies suggesting interactions with G-protein-coupled receptors (GPCRs) and ion channels. These findings resonate with popular search queries like "GPCR-targeting small molecules" and "ion channel modulators 2024," highlighting its relevance in contemporary pharmacological innovation. Furthermore, its pyrrolidine-thiazole hybrid structure aligns with the industry's shift toward fragment-based drug design, a strategy dominating recent patent filings.

Quality control and analytical characterization of N-ethyl-5-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole-4-carboxamide typically involve advanced techniques such as HPLC-MS and NMR spectroscopy, addressing the scientific community's emphasis on compound purity standards. This aspect is crucial for researchers investigating "analytical methods for heterocyclic amides" or "QC protocols for novel APIs." The compound's stability under various pH conditions also makes it a subject of interest in formulation science, particularly for oral bioavailability enhancement strategies.

As the pharmaceutical landscape evolves toward personalized medicine, compounds like CAS 2138335-66-5 exemplify the importance of structural novelty in addressing unmet medical needs. Its dual hydrogen bond donor/acceptor capacity and three-dimensional complexity position it as a valuable asset in virtual compound libraries—a frequently searched term in computational drug discovery circles. Ongoing research may uncover additional applications in metabolomics or proteomics, further solidifying its role in next-generation biomarker discovery platforms.